Cas no 876721-02-7 (2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID)

• Product Name: 2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID
• CAS No: 876721-02-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 992799
• PubChem ID: 3159811
• Update Time: 2025-04-20

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID
• 2,6,8-trimethylquinoline-3-carboxylic acid
• MFCD07186464
• FT-0723870
• DTXSID90390265
• 876721-02-7
• Methyl2-(Bromomethyl)benzeneacetate
• AKOS000302709
• AB30583
• 2,6,8-trimethylquinoline-3-carboxylicacid
• DB-077075

• MDL： MFCD07186464
• Inchi： 1S/C13H13NO2/c1-7-4-8(2)12-10(5-7)6-11(13(15)16)9(3)14-12/h4-6H,1-3H3,(H,15,16)
• InChI Key： GMHYAEQGWZGISX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2C(C)=CC(C)=CC2=C1)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.632
• PSA: 50.19000
• LogP: 2.85820

2,6,8-TRIMETHYL-QUINOLINE-3-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT